Cas no 2171197-78-5 ((3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid)

• Product Name: (3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid
• CAS No: 2171197-78-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6455496
• PubChem ID: 165823719
• Update Time: 2025-05-20

(3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid
• 2171197-78-5
• (3S)-3-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)butanoic acid
• EN300-1575677

• Inchi： 1S/C27H32N2O5/c1-18(15-24(30)31)29-25(32)27(13-7-2-8-14-27)17-28-26(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,2,7-8,13-17H2,1H3,(H,28,33)(H,29,32)(H,30,31)/t18-/m0/s1
• InChI Key： XNSQNSZSGUKSPP-SFHVURJKSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCCC1)N[C@@H](C)CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid

Introduction to (3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic Acid (CAS No. 2171197-78-5)

(3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid (CAS No. 2171197-78-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.

The structure of this compound is characterized by a (3S)-3-formamidobutanoic acid core, which is functionalized with a Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group attached to an amino-functionalized cyclohexyl ring. The Fmoc group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the sequential addition of amino acids in solid-phase peptide synthesis (SPPS).

Recent advancements in the field have highlighted the importance of (3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively utilized as a building block for the synthesis of cyclic peptides with enhanced stability and bioavailability. These cyclic peptides have shown promise in targeting specific receptors and enzymes involved in various diseases, including cancer and neurodegenerative disorders.

The cyclohexyl ring in this compound provides additional conformational rigidity, which can be crucial for maintaining the desired biological activity. This rigidity helps to stabilize the peptide structure, thereby enhancing its resistance to proteolytic degradation and improving its pharmacokinetic properties. Moreover, the presence of the Fmoc protecting group allows for precise control over the coupling reactions during peptide synthesis, ensuring high yields and purity.

In addition to its applications in peptide synthesis, (3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid has also been explored for its potential use in chemical biology research. A recent study published in Chemical Communications reported the use of this compound as a tool for probing protein-protein interactions and studying post-translational modifications. The ability to selectively modify proteins with this compound has provided valuable insights into cellular processes and signaling pathways.

The synthetic route for preparing (3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid involves several key steps. Initially, the cyclohexyl ring is functionalized with an amino group, followed by the introduction of the Fmoc protecting group. Subsequently, the formamide functionality is introduced through a reaction with formic acid or a suitable formamide precursor. The final step involves the attachment of the butanoic acid moiety to complete the molecule.

The purity and quality of this compound are critical for its successful application in research and development. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used techniques for characterizing and purifying (3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid. These methods ensure that the compound meets the stringent standards required for pharmaceutical applications.

In conclusion, (3S)-3-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)butanoic acid (CAS No. 2171197-78-5) is a versatile and valuable compound in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an essential building block for the synthesis of peptides and proteins with enhanced stability and bioactivity. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern drug discovery and development efforts.